Cas no 2229510-30-7 (3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid)

• Product Name: 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid
• CAS No: 2229510-30-7
• MF: C₈H₇Cl₂NO₃
• MW: 236.052080392838
• CID: 5976378
• PubChem ID: 165658967
• Update Time: 2025-10-30

3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid
• 2229510-30-7
• EN300-1980829

• Inchi： 1S/C8H7Cl2NO3/c9-4-2-11-3-5(10)8(4)6(12)1-7(13)14/h2-3,6,12H,1H2,(H,13,14)
• InChI Key： WAPNJHMDIALVDU-UHFFFAOYSA-N
• SMILES： ClC1C=NC=C(C=1C(CC(=O)O)O)Cl

Computed Properties

• Exact Mass: 234.9802985g/mol
• Monoisotopic Mass: 234.9802985g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 70.4Ų

Additional information on 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid

Comprehensive Overview of 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2229510-30-7)

3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2229510-30-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research and agrochemical development. This compound, characterized by its unique pyridine backbone and hydroxypropanoic acid moiety, exhibits versatile chemical properties that make it a valuable intermediate in synthetic chemistry. Researchers are particularly interested in its potential applications in drug discovery, owing to its structural similarity to bioactive molecules.

The molecular structure of 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid features two chlorine atoms at the 3 and 5 positions of the pyridine ring, which enhance its reactivity and binding affinity. This structural feature aligns with current trends in medicinal chemistry, where halogenated compounds are increasingly explored for their improved pharmacokinetic profiles. The compound’s hydroxypropanoic acid group further contributes to its solubility and potential for derivatization, making it a promising candidate for further optimization.

In recent years, the demand for high-purity intermediates like 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid has surged, driven by advancements in small-molecule drug development and agrochemical innovation. This compound is often searched in conjunction with terms such as "pyridine derivatives synthesis", "chlorinated heterocycles", and "hydroxy acid applications", reflecting its relevance in both academic and industrial settings. Its CAS No. 2229510-30-7 serves as a critical identifier for researchers sourcing reliable chemical data.

From an environmental perspective, the compound’s biodegradability and low toxicity profile have been subjects of preliminary studies, aligning with the growing emphasis on green chemistry. As regulatory frameworks tighten, the development of sustainable synthetic routes for compounds like 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid is gaining traction. This aligns with frequent search queries such as "eco-friendly chemical synthesis" and "sustainable intermediates", highlighting the intersection of scientific innovation and environmental responsibility.

The compound’s potential applications extend to crop protection, where its structural motifs are explored for designing novel pesticides and herbicides. The dichloropyridine moiety, in particular, is known for its efficacy in disrupting pest metabolic pathways. This has led to increased interest in its use alongside precision agriculture technologies, a hot topic in modern agriscience. Searches for "pyridine-based agrochemicals" and "next-generation crop protection" often reference this compound’s derivatives.

In the pharmaceutical sector, 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid is investigated for its role in enzyme inhibition and receptor modulation. Its ability to interact with biological targets has spurred research into its utility for treating metabolic disorders and inflammatory conditions. This aligns with trending searches like "heterocyclic drug candidates" and "anti-inflammatory small molecules", underscoring its multidisciplinary appeal.

Quality control and analytical methods for 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid are critical, given its use in high-value applications. Techniques such as HPLC, NMR, and mass spectrometry are routinely employed to ensure purity and consistency. These methods are frequently searched alongside the compound’s name, reflecting the importance of analytical validation in chemical research.

In summary, 3-(3,5-dichloropyridin-4-yl)-3-hydroxypropanoic acid (CAS No. 2229510-30-7) represents a convergence of innovation in synthetic chemistry, pharmaceuticals, and agrochemicals. Its structural uniqueness and functional versatility position it as a compound of enduring interest, resonating with contemporary scientific and industrial priorities.